Cas no 28917-80-8 (2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid
• CAS No: 28917-80-8
• MF: C₉H₅NO₃S
• MW: 207.205900907516
• CID: 240091
• PubChem ID: 45077641
• Update Time: 2025-09-22

2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleaceticacid, a-oxo-
• 2-Benzothiazoleacetic acid, α-oxo-
• 2-Benzothiazoleglycolic acid
• 2-Benzothiazoleglyoxylicacid (8CI)
• 2-Benzothiazoleaceticacid,alpha-oxo-(9CI)
• 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid

• Inchi： 1S/C9H5NO3S/c11-7(9(12)13)8-10-5-3-1-2-4-6(5)14-8/h1-4H,(H,12,13)
• InChI Key： ZFEDHMAGTIIGOP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=NC2=CC=CC=C2S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid

Introduction to 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid (CAS No. 28917-80-8)

2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 28917-80-8, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This heterocyclic derivative has garnered attention due to its structural complexity and potential biological activities. The molecule consists of a benzothiazole core fused with an acetic acid moiety, making it a versatile scaffold for drug discovery and medicinal chemistry applications.

The benzothiazole moiety is a well-known pharmacophore found in numerous bioactive molecules. It is characterized by a benzene ring fused to a sulfur-containing five-membered ring, which often contributes to its interaction with biological targets such as enzymes and receptors. In the case of 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid, the presence of the 1,3-benzothiazol-2-yl group enhances its potential to modulate various cellular processes. This structural feature has been extensively studied for its role in inhibiting inflammatory pathways, antioxidant activities, and even antitumor properties.

Recent advancements in chemical biology have highlighted the importance of oxoacetic acid derivatives as intermediates in synthetic pathways and as modulators of metabolic processes. The 2-oxoacetic acid component in this compound suggests a potential role in influencing carboxylation reactions and other enzymatic processes that are critical for cellular metabolism. This makes 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid a promising candidate for further investigation in areas such as diabetes management and metabolic disorders.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the benzothiazole scaffold and the oxoacetic acid moiety creates a unique chemical entity that can interact with multiple biological targets. For instance, studies have shown that benzothiazole derivatives can inhibit the activity of certain enzymes involved in inflammation, such as COX-2 and LOX. Similarly, oxoacetic acid derivatives have been explored for their ability to modulate glycolytic pathways, which could be beneficial in treating conditions like cancer and metabolic syndrome.

The synthesis of 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzothiazole ring is typically synthesized through cyclization reactions involving thioamides or thioureas, while the acetoacetate moiety can be introduced via condensation reactions or ester hydrolysis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these synthetic routes.

In terms of pharmacological activity, preliminary studies on 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid have revealed promising results in both in vitro and in vivo models. Researchers have observed significant inhibitory effects on inflammatory markers and oxidative stress indicators, suggesting potential therapeutic benefits in chronic inflammatory diseases. Additionally, the compound has shown promise in preclinical trials for its ability to modulate metabolic pathways associated with obesity and type 2 diabetes.

The molecular structure of 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid also lends itself to further derivatization, allowing chemists to explore new analogs with enhanced bioactivity or improved pharmacokinetic properties. By modifying substituents on the benzothiazole ring or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune the compound's interactions with biological targets. This flexibility makes it an attractive scaffold for structure-based drug design initiatives.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-(1,3-benzothiazol-2-yl)-2-oxoacetic acid and its biological targets. These techniques allow researchers to predict binding affinities, identify key interaction sites, and optimize lead compounds before they enter more costly and time-consuming experimental phases. By leveraging computational tools alongside traditional wet chemistry approaches, scientists can accelerate the drug discovery process significantly.

In conclusion, 2-(1,3-benzothiazol - 22 - yl) - 22 ox o ace tic ac id (CAS No . 28917 - 80 - 8 ) represents a promising compound with diverse potential applications in pharmaceutical research . Its unique structural features , coupled with recent advancements i n chemical biology , make it an exciting candidate for further exploration . As research continues , we can expect to see more insights into its biological activities and therapeutic potential , paving the way for novel treatments i n various medical conditions . p >